Cas no 1566990-71-3 (3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one)

3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one structure
1566990-71-3 structure
Product Name:3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
CAS No:1566990-71-3
MF:C8H9N3O
MW:163.176561117172
CID:5703479
PubChem ID:136869068
Update Time:2023-10-17

3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

    • 3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
    • 1566990-71-3
    • EN300-1129907
    • 3,7-dimethylpyrazolo[1,5-a]pyrimidin-5-ol
    • Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3,7-dimethyl-
    • Inchi: 1S/C8H9N3O/c1-5-4-9-11-6(2)3-7(12)10-8(5)11/h3-4H,1-2H3,(H,10,12)
    • InChI Key: NKGIFCQCCWJZMC-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N2C(=C(C)C=N2)N1

Computed Properties

  • Exact Mass: 163.074561919g/mol
  • Monoisotopic Mass: 163.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 238.4±40.0 °C(Predicted)
  • pka: 11.60±0.40(Predicted)
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